Cas no 866864-76-8 (2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 866864-76-8
• MF: C₂₈H₂₅N₃O₂S
• MW: 467.582005262375
• CID: 6308695
• PubChem ID: 2141207
• Update Time: 2025-07-23

2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide
• 2-((9-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide
• 2-[[9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• F1606-0017
• AKOS001843440
• 2-{[9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• 866864-76-8

• Inchi： 1S/C28H25N3O2S/c1-17-11-13-20(14-12-17)26-30-27-22(15-21-9-6-8-19(3)25(21)33-27)28(31-26)34-16-24(32)29-23-10-5-4-7-18(23)2/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key： CLCFUGACJHXWOX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=C2C(=NC(C3C=CC(C)=CC=3)=N1)OC1C(C)=CC=CC=1C2

Computed Properties

• Exact Mass: 467.16674822g/mol
• Monoisotopic Mass: 467.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide

Introduction to 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 866864-76-8) and Its Applications in Modern Chemical Biology

The compound 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide, identified by its CAS number 866864-76-8, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a fused system of a chromeno[2,3-d]pyrimidine core and an acetamide moiety, which is further functionalized with a sulfur-containing group. The presence of multiple aromatic rings and substituents enhances its interactions with biological targets, suggesting applications in drug discovery and development. Specifically, the 9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl part of the molecule introduces specific electronic and steric properties that can modulate its binding affinity to proteins and enzymes.

In recent years, there has been growing interest in chromeno[2,3-d]pyrimidine derivatives due to their demonstrated biological activity. These compounds have been investigated for their potential roles in modulating various cellular processes, including inflammation, apoptosis, and signal transduction. The sulfanyl group in the molecular structure of CAS No. 866864-76-8 is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the chromeno[2,3-d]pyrimidine core with an acetamide group provides a versatile platform for further chemical modification. Researchers have leveraged this flexibility to develop analogs with enhanced pharmacological properties. For instance, modifications at the 4-methylphenyl and N-(2-methylphenyl) positions have been shown to improve binding affinity to specific targets while maintaining favorable pharmacokinetic profiles.

The therapeutic applications of this compound are multifaceted. Preliminary studies have suggested that derivatives of 2-{9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, their ability to interact with DNA-binding proteins has prompted investigations into their potential as chemosensitizers or radiosensitizers in cancer therapy. The acetamide moiety is particularly relevant here, as it can serve as a pharmacophore for targeting enzymes involved in tumor progression.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include cyclization reactions to form the chromeno[2,3-d]pyrimidine core, followed by functionalization at the sulfur position and introduction of the acetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at the aromatic rings.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the sulfanyl group plays a critical role in stabilizing binding through hydrogen bonding networks. Furthermore, the presence of multiple aromatic rings enhances π-stacking interactions with protein surfaces, contributing to high-affinity binding. Such insights are invaluable for guiding structure-based drug design efforts.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have indicated that modifications at the N-(2-methylphenyl) position can significantly influence metabolic stability and oral bioavailability. By optimizing these substituents, researchers aim to develop derivatives with improved pharmacokinetic properties while maintaining efficacy. This balance between potency and bioavailability is crucial for translating preclinical findings into clinical success.

In conclusion,CAS No 866864-76-8 represents a promising lead compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for optimizing these derivatives,this molecule is poised to play an important role in future drug development efforts.